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Ensuring the safe and environmentally responsible disposal of the molecular glue compound
HQA461 is paramount for laboratory safety and regulatory compliance. This guide provides
detailed procedures for researchers, scientists, and drug development professionals to manage
HQ461 waste streams effectively. Adherence to these protocols is crucial due to the
compound's identified hazards.

HQ461 (CAS No. 1226443-41-9) is categorized under the Globally Harmonized System (GHS)
with several hazards: it is harmful if swallowed, causes skin and serious eye irritation, and may
lead to respiratory irritation[1]. Therefore, all personnel handling HQ461 in any form—solid

powder, in solution, or as waste—must use appropriate Personal Protective Equipment (PPE).

Immediate Safety and Handling Precautions

Before beginning any work that will generate HQ461 waste, ensure the following safety
measures are in place:

o Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat or other
protective clothing, and safety goggles or a face shield when handling HQ461[1].
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» Ventilation: When handling solid HQ461 powder, especially during weighing, work in a
certified chemical fume hood or a well-ventilated area to avoid inhaling dust[1].

o Spill Management: In case of an accidental spill, use spark-proof tools and ensure the area
is well-ventilated. Evacuate non-essential personnel from the immediate vicinity[1].

Quantitative Data and Chemical Properties

A summary of the key chemical and physical properties of HQ461 is provided below to aid in its
safe handling and management.

Property Value Source
CAS Number 1226443-41-9 [1]
Molecular Formula C15H15Ns0S:2 [2]
Molecular Weight 345.44 g/mol [2]
Appearance White solid [3]
N Soluble in DMSO (up to 62
Solubility [2]
mg/mL)

Solid: -20°C for up to 3 years.
Storage Solution: -80°C forup to 1 [2]

year.

Experimental Protocol: Step-by-Step Waste
Disposal

The disposal of HQ461 and any materials contaminated with it must be conducted through a
licensed hazardous waste disposal service. Under no circumstances should this chemical be
disposed of in standard laboratory trash or poured down the drain[1].

1. Waste Segregation:

e Solid Waste: Collect all unused HQ461 powder, along with contaminated disposable lab
supplies such as gloves, lab coats, weigh boats, and pipette tips. Place these items in a
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dedicated, sealable hazardous waste container made of a compatible material[1].

Liquid Waste: All solutions containing HQ461, including stock solutions (typically in DMSO)
and experimental media, must be collected in a separate, sealed hazardous waste container
designated for liquid chemical waste[1].

. Container Labeling:

Each waste container must be clearly and accurately labeled. The label must include:

[e]

The words "Hazardous Waste"[1].

o

The full chemical name: "HQ461"[1].

[¢]

The CAS Number: "1226443-41-9"[1].

[¢]

A list of all solvents present in the container (e.g., DMSO, water)[1].

[e]

A clear indication of the associated hazards (e.g., "Toxic," "Irritant")[1].

. Storage Pending Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure hazardous
waste accumulation area[1].

This storage area must be cool, dry, well-ventilated, and situated away from any
incompatible materials[1].

. Final Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed
chemical waste disposal company to schedule a pickup for the waste containers[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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